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Compound of Interest

Compound Name: Timiperone

Cat. No.: B1682379

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides crucial safety and logistical information for the handling and disposal of
Timiperone, a butyrophenone derivative with neuroleptic activity. Adherence to these
procedures is essential for ensuring a safe laboratory environment and minimizing exposure to
this potent compound. By providing detailed operational and safety protocols, this document
aims to be the preferred resource for laboratory safety and the responsible handling of
research chemicals.

Essential Safety Information

Timiperone is classified as a toxic substance if ingested.[1] All laboratory personnel must be
fully aware of the potential hazards and adhere strictly to the safety protocols outlined in this
document. The primary routes of exposure are inhalation, ingestion, and skin contact.

Hazard Classification and Toxicity

The following table summarizes the key toxicity and hazard information for Timiperone.
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Parameter

Value

Reference

Acute Toxicity (Oral)

Acute Toxicity Estimate (ATE):

100 mg/kg

[1]

GHS Classification

Acute Toxicity, Oral (Category
3)

[1]

Hazard Statement

H301: Toxic if swallowed

[1]

Signal Word Danger [1]
GHS Pictogram e
UN Number 2811

Transport Hazard Class

6.1 (Toxic solid, organic, n.0.s.)

Packing Group

Il (Substance presenting low
danger)

There are no established Occupational Exposure Limits (OELs) such as Permissible Exposure

Limits (PELS) or Threshold Limit Values (TLVs) for Timiperone from major regulatory bodies
like OSHA, NIOSH, or ACGIH. In the absence of established OELs, a conservative approach to
handling is mandatory, treating Timiperone as a potent compound with significant health risks

upon exposure.

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is the final and a critical barrier

against exposure. The following PPE is mandatory when handling Timiperone in any form

(solid or in solution).
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PPE Category Item Specifications

Must be chemical splash

Eye Protection Safety Goggles
goggles.

Double gloving with nitrile

gloves is required. Change
Hand Protection Gloves gloves every 30-60 minutes or

immediately upon

contamination.

A dedicated lab coat,
Body Protection Laboratory Coat preferably disposable, should

be worn.

A NIOSH-certified N95 or

higher-level respirator must be
Respiratory Protection Respirator used when handling the solid

compound or when there is a

risk of aerosol generation.

Operational Plan: Safe Handling and Storage

A designated and controlled area must be established for all work involving Timiperone.

Designated Work Area

» All handling of solid Timiperone and preparation of solutions must be conducted in a
certified chemical fume hood to minimize inhalation exposure.

e The work area should be clearly marked with warning signs indicating the presence of a toxic
substance.

e Access to the designated area should be restricted to authorized personnel only.

Step-by-Step Handling Procedure

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work surface by lining it with absorbent, disposable bench paper.
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e Weighing: Carefully weigh the solid Timiperone within the chemical fume hood. Use anti-
static weigh boats to prevent dispersal of the powder.

e Solution Preparation: If preparing a solution, slowly add the solid to the solvent to avoid
splashing.

o Post-Handling: After handling, decontaminate all surfaces with an appropriate cleaning
agent.

» PPE Removal: Remove PPE in the correct order to avoid cross-contamination, starting with
the outer gloves, followed by the lab coat, and then the inner gloves. The respirator should
be removed last after leaving the designated area.

e Hand Washing: Wash hands thoroughly with soap and water immediately after any handling
procedure.

Storage

o Store Timiperone in a locked, dedicated cabinet.

e The container must be clearly labeled with the chemical name and all relevant hazard
warnings.

o Keep the container tightly sealed and in a cool, dry, and well-ventilated area.

Emergency Procedures

In the event of an accidental exposure, immediate action is critical.
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Exposure Route Immediate Action

Immediately call a POISON CENTER or doctor.

If Swallowed ) : "

Rinse mouth. Do NOT induce vomiting.

Remove contaminated clothing immediately.
Skin Contact Wash the affected area with copious amounts of

soap and water for at least 15 minutes.

Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding
Eye Contact ) ] ] ]

the eyelids open. Seek immediate medical

attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Disposal Plan

All waste contaminated with Timiperone is considered hazardous waste and must be disposed
of accordingly.

o Waste Segregation: Collect all Timiperone-contaminated waste, including disposable PPE,
bench paper, and empty containers, in a dedicated, clearly labeled, and leak-proof
hazardous waste container.

e Labeling: The waste container must be labeled as "Hazardous Waste" and include the full
chemical name "Timiperone".

o Storage of Waste: Store the hazardous waste container in a designated, secure area, away
from general laboratory traffic.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department. Do not dispose of Timiperone down
the drain or in the regular trash.
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Experimental Protocol: Analytical Method for
Timiperone in Plasma

The following is an example of a detailed methodology for the analysis of Timiperone in a
biological matrix, adapted from a published research paper. This protocol is for informational
purposes and should be adapted and validated for specific experimental needs.

Objective

To quantify the concentration of Timiperone in rat plasma using High-Performance Liquid
Chromatography (HPLC) with electrochemical detection.

Materials and Reagents

o Timiperone standard

Heptane-isoamyl alcohol

Dilute acetic acid

0.1 M Phosphate buffer (pH 3.5)

Acetonitrile

Methanol

ODS (C18) HPLC column

Sample Preparation (Liquid-Liquid Extraction)

e To a plasma sample, add an internal standard.

Alkalinize the plasma sample to a pH > 8.

Add heptane-isoamyl alcohol and vortex to extract Timiperone.

Centrifuge to separate the organic and aqueous layers.

Transfer the organic layer to a clean tube.
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o Add dilute acetic acid to the organic layer and vortex to back-extract Timiperone into the
acidic aqueous phase.

o Centrifuge and collect the aqueous layer.

« Inject an aliquot of the aqueous layer into the HPLC system.

HPLC Conditions

e Column: ODS (C18) reversed-phase column

Mobile Phase: 0.1 M phosphate buffer (pH 3.5)-acetonitrile-methanol (65:20:15, v/v)

Detection: Electrochemical detector

Flow Rate: As optimized for the specific column and system

Calibration Range: 0.5-50.0 ng/ml

Visualized Workflows

The following diagrams illustrate the key procedural workflows for handling Timiperone safely.
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Caption: Workflow for the safe handling of Timiperone.
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Caption: Emergency response plan for Timiperone exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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